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In a significant move to advance materials science, Michelin has partnered with the French
National Centre for Scientific Research (CNRS) and the University of Strasbourg to establish
the "SpinLab" associated research laboratory.[1][2][3][4][5][6] This four-year collaboration,
inaugurated in April 2024, is dedicated to exploring the innovative potential of nanofibrous
materials produced via electrospinning.[1][2][3][4][5][6][7] The primary objective is to develop
next-generation, lightweight fiborous materials for a range of applications in mobility, energy, and
the environment, with a focus on creating materials with a controlled, three-dimensional fibrous
structure rather than a random orientation.[1][2][3][5]

This technical guide provides an in-depth look at the core technology, experimental
methodologies, and potential applications of the nanofibrous materials under development at
SpinLab. While specific quantitative data from this new and ongoing research is proprietary,
this document presents representative data and protocols from the broader scientific literature
to provide a comprehensive understanding for researchers, scientists, and professionals in
drug development and other high-tech fields.

Core Technology: Electrospinning

The cornerstone of the SpinLab's research is the electrospinning process.[1][2][3][4][5][6][7]
Unlike traditional textile manufacturing that relies on mechanical forces, electrospinning utilizes
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electrostatic forces to produce continuous fibers with diameters 100 to 1,000 times thinner than
a human hair.[1][2] The process involves applying a high-voltage electric field to a polymer
solution, causing a jet of the solution to be ejected towards a collector. As the jet travels, the
solvent evaporates, leaving behind a non-woven mat of ultrafine fibers.[1][2]

The SpinLab aims to develop an innovative electrospinning platform to precisely control the
morphology and composition of multi-component nanofibrous materials.[2] One of the key
goals is to manipulate the deposition of nanofibers to create organized 3D structures, a
technique described as "electrostatic weaving”.[1][2][3][5][6]

Representative Experimental Protocol:
Electrospinning of Polyurethane Nanofibers

While Michelin's specific protocols are under development, the following provides a detailed,
representative methodology for the electrospinning of polyurethane, a material mentioned as
being of interest to the SpinLab researchers.[8]

1. Polymer Solution Preparation:

» Dissolve polyurethane (PU) pellets in an appropriate solvent, such as N,N-
dimethylformamide (DMF), to achieve a specific weight percentage (e.g., 5.0-7.0 wt%).

 Stir the solution at room temperature for several hours until the PU is completely dissolved
and the solution is homogeneous.

o For multi-component fibers, other polymers or active agents can be incorporated into the
solution at this stage.

2. Electrospinning Apparatus Setup:
» Load the polymer solution into a plastic syringe fitted with a metallic needle (e.g., 23 gauge).
e Mount the syringe on a syringe pump to ensure a constant and controllable flow rate.

o Position a grounded collector (e.g., a flat plate or rotating drum covered in aluminum foil) at a
set distance from the needle tip.
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e Connect a high-voltage power supply to the needle.
3. Electrospinning Process:
o Set the syringe pump to a specific flow rate (e.g., 0.06—0.08 mm/min).

o Apply a high voltage (e.g., 10-15 kV) to the needle. This will induce a charge on the polymer
solution, leading to the formation of a Taylor cone at the needle tip and the ejection of a
polymer jet.

e The charged jet travels towards the grounded collector, during which the solvent evaporates,
and the nanofibers are deposited on the collector, forming a non-woven mat.

e The process is typically conducted at ambient temperature and humidity.
4. Post-Processing:
e The collected nanofiber mat can be carefully removed from the collector.

» Depending on the intended application, the mat may undergo further processing, such as
cross-linking, surface modification, or sterilization.

Quantitative Data on Nanofibrous Materials

The following tables summarize typical quantitative data for electrospun nanofibers from the
scientific literature. It is important to note that these values are for illustrative purposes and do
not represent data from Michelin's specific materials.

Table 1: Typical Electrospinning Process Parameters

Parameter Typical Value Range Unit
Polymer Concentration 5-20 wit%
Applied Voltage 10-25 kv
Flow Rate 01-1.0 mL/h
Tip-to-Collector Distance 10-25 cm
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Table 2: Representative Mechanical Properties of Nanofiber Mats

. Fiber Diameter Tensile Strength Young's Modulus
Material
(nm) (MPa) (MPa)
Polyurethane (PU) 50 - 700 5-25 100 - 500
Polyamide 6 (PA6) ~235 13.18 £ 1.54 3200 + 15
Polyacrylonitrile (PAN) 200 - 800 10-50 500 - 2000

Note: The mechanical properties of nanofiber mats are highly dependent on factors such as

fiber alignment, porosity, and the presence of defects.

Visualizing Workflows and Relationships

Experimental Workflow for Electrospinning
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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